Cas no 68864-40-4 (Benzamide, N,N'-1,2-ethanediylbis[2-amino-)

Benzamide, N,N'-1,2-ethanediylbis[2-amino- structure
68864-40-4 structure
Product Name:Benzamide, N,N'-1,2-ethanediylbis[2-amino-
CAS No:68864-40-4
MF:C16H18N4O2
MW:298.339723110199
CID:392507
PubChem ID:577463
Update Time:2025-04-19

Benzamide, N,N'-1,2-ethanediylbis[2-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-amino-N-[2-[(2-aminobenzoyl)amino]ethyl]benzamide
    • Benzamide, N,N'-1,2-ethanediylbis[2-amino-
    • N,N'-bis(2-aminobenzoyl)ethylenediamine
    • SR-01000492660
    • 2-AMINO-N~1~-{2-[(2-AMINOBENZOYL)AMINO]ETHYL}BENZAMIDE
    • DTXSID10341971
    • 68864-40-4
    • AKOS000511311
    • EU-0011476
    • SR-01000492660-1
    • WCJXITVFAPNSLM-UHFFFAOYSA-N
    • 2-Amino-N-(2-[(2-aminobenzoyl)amino]ethyl)benzamide #
    • Benzamide, 2-amino-N-[2-(2-aminobenzoylamino)ethyl]-
    • Inchi: 1S/C16H18N4O2/c17-13-7-3-1-5-11(13)15(21)19-9-10-20-16(22)12-6-2-4-8-14(12)18/h1-8H,9-10,17-18H2,(H,19,21)(H,20,22)
    • InChI Key: WCJXITVFAPNSLM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1N)NCCNC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 298.14297583g/mol
  • Monoisotopic Mass: 298.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 110Ų
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